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Compound of Interest

Compound Name: Mercapto-propylsilane

Cat. No.: B15351394 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safe handling, storage, and application of (3-

Mercaptopropyl)trimethoxysilane (MPTMS), a versatile organosilane compound widely utilized

in surface modification, nanoparticle functionalization, and as a coupling agent. Adherence to

strict safety protocols is paramount when working with this chemical to mitigate potential

hazards.

Chemical and Physical Properties
(3-Mercaptopropyl)trimethoxysilane is a bifunctional organosilane featuring a reactive organic

mercapto group and a hydrolyzable inorganic methoxysilyl group.[1] This dual reactivity allows

it to act as a molecular bridge between inorganic substrates and organic materials.

Table 1: Physical and Chemical Properties of (3-Mercaptopropyl)trimethoxysilane
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Property Value

Molecular Formula C6H16O3SSi

Molecular Weight 196.34 g/mol

Appearance Colorless to light yellow liquid

Odor Slight mercaptan odor

Boiling Point 213-215 °C

Melting Point < -50 °C

Flash Point 96 °C (204.8 °F) - closed cup

Density 1.057 g/mL at 25 °C

Solubility

Miscible with methanol, ethanol, isopropanol,

acetone, benzene, toluene, and xylene.

Hydrolyzes slowly in water.

Hazard Identification and Safety Precautions
MPTMS is classified as a hazardous chemical and requires careful handling to avoid adverse

health effects.

Table 2: Hazard Identification

Hazard Description

Acute Oral Toxicity Harmful if swallowed.[2][3]

Skin Sensitization May cause an allergic skin reaction.[2][3]

Eye Irritation Causes serious eye irritation.

Aquatic Toxicity
Toxic to aquatic life with long-lasting effects.[2]

[4]

Personal Protective Equipment (PPE)
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The following PPE is mandatory when handling MPTMS to minimize exposure.

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Specification

Eye Protection Chemical splash goggles or a face shield.[4]

Hand Protection
Chemical-resistant gloves (e.g., nitrile or

neoprene).[5]

Skin and Body Protection Lab coat, long pants, and closed-toe shoes.[5]

Respiratory Protection

Use in a well-ventilated area or with a respirator

equipped with an appropriate filter if inhalation

risk is high.[6]

Handling, Storage, and Disposal
Proper procedures for handling, storage, and disposal are critical to ensure safety and maintain

the integrity of the chemical.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[6]

Avoid contact with skin, eyes, and clothing.[2]

Wash hands thoroughly after handling.[2]

Keep away from heat, sparks, and open flames.[7]

Storage:

Store in a cool, dry, and well-ventilated area.[8]

Keep the container tightly closed to prevent moisture contamination, which can lead to

hydrolysis.[8]
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The recommended storage temperature is 2-8°C.

Protect from light.[2]

Disposal:

Dispose of contents and container in accordance with local, state, and federal regulations.[2]

Do not allow to enter drains or waterways.[4]

First Aid Measures
In case of exposure, immediate and appropriate first aid is crucial.

Table 4: First Aid Procedures

Exposure Route First Aid Measure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention

immediately.[7]

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. If skin irritation

or rash occurs, get medical advice.[7]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[7]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If breathing has

stopped, give artificial respiration. Seek medical

attention.

Experimental Protocols
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MPTMS is widely used for surface functionalization of various materials, including

nanoparticles. Below is a representative experimental protocol for the surface modification of

silica nanoparticles.

Surface Modification of Silica Nanoparticles
This protocol details the steps for grafting MPTMS onto the surface of silica nanoparticles.

Dispersion of Nanoparticles: Disperse a known quantity of silica nanoparticles in a suitable

solvent, such as ethanol, using sonication to ensure a homogenous mixture.

Addition of MPTMS: Under stirring, add a calculated amount of (3-

Mercaptopropyl)trimethoxysilane to the nanoparticle dispersion. The amount will depend on

the desired surface coverage.

Reaction: Allow the reaction to proceed for a set period (e.g., 24 hours) at a specific

temperature (e.g., room temperature or elevated). The methoxy groups of MPTMS will

hydrolyze and then condense with the hydroxyl groups on the silica surface.

Washing: After the reaction, the functionalized nanoparticles are typically washed several

times with the solvent to remove any unreacted silane. Centrifugation is often used to

separate the particles from the supernatant.

Drying: The final product of MPTMS-functionalized silica nanoparticles is then dried, often in

a vacuum oven.

Diagrams
Mechanism of Action as a Coupling Agent
The following diagram illustrates the mechanism by which (3-Mercaptopropyl)trimethoxysilane

acts as a coupling agent, bridging an inorganic substrate and an organic polymer.
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Mechanism of MPTMS as a Coupling Agent
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Caption: Mechanism of MPTMS as a Coupling Agent.

Experimental Workflow for Surface Functionalization
This diagram outlines a typical experimental workflow for the surface functionalization of a

substrate with (3-Mercaptopropyl)trimethoxysilane.
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Experimental Workflow for Surface Functionalization
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Caption: Experimental Workflow for Surface Functionalization.
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Safety and Handling Logical Flow
This diagram presents a logical decision-making flow for the safe handling of (3-

Mercaptopropyl)trimethoxysilane.
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Safety and Handling Decision Flow
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Caption: Safety and Handling Decision Flow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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